Cas no 1204234-57-0 (2-Chloro-3-((trifluoromethyl)thio)pyridine)

• Product Name: 2-Chloro-3-((trifluoromethyl)thio)pyridine
• CAS No: 1204234-57-0
• MF: C₆H₃ClF₃NS
• MW: 213.607929468155
• MDL: MFCD23382161
• CID: 2619413
• PubChem ID: 75406413
• Update Time: 2025-05-19

2-Chloro-3-((trifluoromethyl)thio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(trifluoromethylsulfanyl)pyridine
• 1204234-57-0
• 2-Chloro-3-(trifluoromethylthio)pyridine
• MFCD23382161
• 2-Chloro-3-(trifluoromethylthio)pyridine, 95%
• AKOS017344222
• 2-Chloro-3-((trifluoromethyl)thio)pyridine

• MDL： MFCD23382161
• Inchi： 1S/C6H3ClF3NS/c7-5-4(2-1-3-11-5)12-6(8,9)10/h1-3H
• InChI Key： MZVATODCSOOQOJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)SC(F)(F)F

Computed Properties

• Exact Mass: 212.9626825Da
• Monoisotopic Mass: 212.9626825Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.2Ų

Additional information on 2-Chloro-3-((trifluoromethyl)thio)pyridine

Introduction to 2-Chloro-3-((trifluoromethyl)thio)pyridine (CAS No: 1204234-57-0)

2-Chloro-3-((trifluoromethyl)thio)pyridine, identified by its CAS number 1204234-57-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 2-position and a trifluoromethylthio group at the 3-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The chloro and trifluoromethylthio substituents impart distinct electronic and steric properties to the pyridine ring, influencing its reactivity and interaction with biological targets. These features have garnered considerable attention from medicinal chemists and synthetic organic chemists due to their potential in modulating pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, the demand for fluorinated compounds in drug discovery has surged, driven by their ability to enhance metabolic stability, improve binding affinity, and prolong half-life in biological systems. The trifluoromethyl group, in particular, is renowned for its role in enhancing lipophilicity and metabolic resistance, making it a staple in modern drug design. The presence of this moiety alongside the chloro substituent in 2-Chloro-3-((trifluoromethyl)thio)pyridine positions it as a versatile building block for constructing complex molecular frameworks.

Recent studies have highlighted the utility of 2-Chloro-3-((trifluoromethyl)thio)pyridine in the synthesis of kinase inhibitors, which are critical targets in oncology research. The pyridine scaffold is frequently employed in kinase drug design due to its ability to mimic ATP binding pockets. By incorporating fluorinated and sulfur-containing groups, such as those present in this compound, researchers can fine-tune the interactions with target enzymes, leading to improved efficacy and selectivity.

Moreover, the chloro group serves as a handle for further functionalization through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. This flexibility has been exploited in the development of novel antiviral and antibacterial agents. For instance, derivatives of 2-Chloro-3-((trifluoromethyl)thio)pyridine have been investigated for their potential to inhibit viral proteases and polymerases, contributing to the fight against emerging infectious diseases.

The agrochemical sector has also benefited from the incorporation of 2-Chloro-3-((trifluoromethyl)thio)pyridine into crop protection agents. The structural motifs present in this compound contribute to its herbicidal and insecticidal properties by disrupting essential biological pathways in pests. The trifluoromethylthio group, in particular, has been shown to enhance pesticidal activity by improving binding affinity to target enzymes involved in metabolic processes.

In terms of synthetic methodologies, 2-Chloro-3-((trifluoromethyl)thio)pyridine can be accessed through multi-step organic transformations involving halogenation, thiolation, and fluorination reactions. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. These developments have not only improved yield but also reduced waste generation, making the synthesis of 2-Chloro-3-((trifluoromethyl)thio)pyridine more environmentally friendly.

The pharmacological profile of derivatives derived from 2-Chloro-3-((trifluoromethyl)thio)pyridine continues to be an area of active investigation. Computational modeling techniques have been employed to predict binding interactions between these compounds and biological targets, aiding in rational drug design. Additionally, high-throughput screening (HTS) approaches have facilitated the identification of lead compounds with promising therapeutic potential.

One notable application has been in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are implicated in various diseases including cancer and neurodegenerative disorders. The pyridine core provides a suitable platform for designing molecules that can disrupt aberrant PPIs without affecting other biological processes. The presence of both electron-withdrawing (chloro) and electron-donating (trifluoromethylthio) groups allows for fine-tuning of electronic properties, optimizing binding interactions.

Future directions in research involving 2-Chloro-3-((trifluoromethyl)thio)pyridine may explore its role in developing next-generation therapeutics with improved efficacy and reduced side effects. Innovations such as structure-based drug design (SBDD), fragment-based drug discovery (FBDD), and machine learning-assisted molecular design hold promise for accelerating the discovery process. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial for translating basic research findings into tangible therapeutic benefits.

In conclusion,2-Chloro-3-((trifluoromethyl)thio)pyridine (CAS No: 1204234-57-0) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules with diverse therapeutic potentials. As research continues to evolve，this compound is poised to play an increasingly significant role in addressing global health challenges through innovative chemical solutions.